Cas no 2044772-87-2 (1,2,2-Trimethylpiperidin-4-one hydrochloride)

• Product Name: 1,2,2-Trimethylpiperidin-4-one hydrochloride
• CAS No: 2044772-87-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD30488044
• CID: 4634554
• PubChem ID: 134691087
• Update Time: 2025-06-10

1,2,2-Trimethylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,2-trimethylpiperidin-4-one hydrochloride
• 1,2,2-Trimethylpiperidin-4-one hydrochloride

• MDL： MFCD30488044
• Inchi： 1S/C8H15NO.ClH/c1-8(2)6-7(10)4-5-9(8)3;/h4-6H2,1-3H3;1H
• InChI Key： FJYOOMRORXYLBO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(C)C(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 20.3

Additional information on 1,2,2-Trimethylpiperidin-4-one hydrochloride

Introduction to 1,2,2-Trimethylpiperidin-4-one Hydrochloride (CAS No. 2044772-87-2) in Modern Chemical and Pharmaceutical Research

1,2,2-Trimethylpiperidin-4-one Hydrochloride, identified by the chemical abstracts service number 2044772-87-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural framework and functional properties. The presence of multiple methyl groups and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The 1,2,2-Trimethylpiperidin-4-one Hydrochloride molecule exhibits a tetrahedral geometry around the nitrogen atom, which contributes to its versatility in forming various chemical bonds. This structural feature is particularly advantageous in medicinal chemistry, where precise molecular interactions are crucial for designing bioactive molecules. The hydrochloride salt form further improves the compound's stability and bioavailability, making it an attractive candidate for further investigation in pharmacological applications.

In recent years, there has been growing interest in the use of piperidine derivatives as pharmacophores in drug discovery. 1,2,2-Trimethylpiperidin-4-one Hydrochloride has emerged as a key intermediate in the synthesis of several promising therapeutic agents. Its ability to serve as a scaffold for constructing complex molecular architectures has been leveraged in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The compound's unique electronic properties and metabolic stability make it particularly suitable for these applications.

One of the most compelling aspects of 1,2,2-Trimethylpiperidin-4-one Hydrochloride is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a fundamental strategy in drug design, aimed at modulating biological pathways by blocking the activity of specific enzymes. Researchers have utilized this compound to develop inhibitors targeting key enzymes involved in metabolic diseases and inflammatory responses. The structural flexibility of 1,2,2-Trimethylpiperidin-4-one Hydrochloride allows for fine-tuning of molecular interactions, enabling the creation of highly specific inhibitors with minimal off-target effects.

The pharmaceutical industry has also explored the use of 1,2,2-Trimethylpiperidin-4-one Hydrochloride in the development of antiviral and antibacterial agents. Its ability to interact with biological targets at multiple levels makes it an effective tool for designing molecules that can disrupt pathogenic mechanisms. Recent studies have demonstrated its potential in inhibiting viral proteases and polymerases, which are critical for viral replication. Similarly, derivatives of this compound have shown promise in disrupting bacterial cell wall synthesis and metabolic pathways.

Another area where 1,2,2-Trimethylpiperidin-4-one Hydrochloride has made significant contributions is in the field of material science. Its unique chemical properties have been exploited to develop novel polymers and coatings with enhanced durability and functionality. These materials find applications in various industries, including aerospace, automotive, and electronics. The compound's ability to form stable complexes with other molecules has also been utilized in catalysis and sensor technology.

The synthesis of 1,2,2-Trimethylpiperidin-4-one Hydrochloride involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The development of efficient synthetic routes has also facilitated the production of derivatives with tailored properties for specific applications.

In conclusion,1,2,2-Trimethylpiperidin-4-one Hydrochloride (CAS No. 2044772-87-2) is a multifaceted compound with broad applications across chemical research and pharmaceutical development. Its unique structural features and functional properties make it an invaluable tool for designing innovative therapeutics and advanced materials. As research continues to uncover new possibilities for this compound,1,2,2-Trimethylpiperidin-4-one Hydrochloride is poised to play an even greater role in shaping the future of science and technology.